3,5-dimethyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)isoxazole-4-carboxamide

• IUPAC Name: 3,5-dimethyl-N-(4-thiophen-2-yloxan-4-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H18N2O3S/c1-10-13(11(2)20-17-10)14(18)16-15(5-7-19-8-6-15)12-4-3-9-21-12/h3-4,9H,5-8H2,1-2H3,(H,16,18)
• InChI Key: ALTMKORWMGESMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

3,5-dimethyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research in the field of heterocyclic chemistry includes the synthesis and crystal structure analysis of compounds with thiophene and isoxazole moieties, which are essential for understanding their chemical properties and potential applications. For example, the synthesis of various heterocyclic compounds involves reactions like 1,3-dipolar cycloadditions, which are crucial for creating isoxazole and pyrazole derivatives with potential biological activities (Prabhuswamy et al., 2016).

Biological Activities

• Compounds related to the query molecule have been studied for their biological activities. For instance, isoxazoles and pyrazoles have been investigated for their antimicrobial properties. The structural variations in these compounds can significantly influence their biological activity, showcasing the importance of chemical synthesis and modification in drug discovery and development (Zaki et al., 2016).

Chemical Reactivity and Mechanisms

• The chemical reactivity of heterocyclic compounds, including those with thiophene and isoxazole rings, is a key area of research. Studies on the mechanisms of reactions involving these compounds contribute to the development of new synthetic routes and the discovery of novel compounds with potential applications in various fields, including pharmaceuticals (Ledenyova et al., 2018).

Material Science Applications

• Beyond biological activities, heterocyclic compounds find applications in material science, such as in the development of organic semiconductors, where the electronic properties of thiophene derivatives are particularly valued. Research in this area focuses on synthesizing and characterizing compounds that can improve the efficiency and stability of electronic materials (Yu et al., 2009).